Cas no 855425-38-6 (1-(2-Ethylbutyl)cyclohexanecarbonitrile)
855425-38-6 structure
Product Name:1-(2-Ethylbutyl)cyclohexanecarbonitrile
CAS No:855425-38-6
MF:C13H23N
MW:193.32842373848
CID:2662019
Update Time:2023-08-07
1-(2-Ethylbutyl)cyclohexanecarbonitrile Chemical and Physical Properties
Names and Identifiers
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- 1-(2-Ethylbutyl)cyclohexanecarbonitrile
- DRMOLJPDSCAGCC-UHFFFAOYSA-N
- 1-(2-ethyl-butyl)-cyclohexanecarbonitrile
- 1-(2-ethyl butyl) cyclohexane carbonitrile
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- Inchi: 1S/C13H23N/c1-3-12(4-2)10-13(11-14)8-6-5-7-9-13/h12H,3-10H2,1-2H3
- InChI Key: DRMOLJPDSCAGCC-UHFFFAOYSA-N
- SMILES: N#CC1(CCCCC1)CC(CC)CC
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 201
- Topological Polar Surface Area: 23.8
1-(2-Ethylbutyl)cyclohexanecarbonitrile Related Literature
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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